molecular formula C10H10N2O2 B8567139 Methyl 3-methylimidazo[1,2-a]pyridine-2-carboxylate CAS No. 668276-24-2

Methyl 3-methylimidazo[1,2-a]pyridine-2-carboxylate

Cat. No.: B8567139
CAS No.: 668276-24-2
M. Wt: 190.20 g/mol
InChI Key: QCIQNQRPRHIWOK-UHFFFAOYSA-N
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Description

Methyl 3-methylimidazo[1,2-a]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

668276-24-2

Molecular Formula

C10H10N2O2

Molecular Weight

190.20 g/mol

IUPAC Name

methyl 3-methylimidazo[1,2-a]pyridine-2-carboxylate

InChI

InChI=1S/C10H10N2O2/c1-7-9(10(13)14-2)11-8-5-3-4-6-12(7)8/h3-6H,1-2H3

InChI Key

QCIQNQRPRHIWOK-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C2N1C=CC=C2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 3-bromo-2-oxobutanoate (6.5 g, 34.3 mmol) was added to a stirred solution of 2-aminopyridine (4.0 g, 42.5 mmol) in acetonitrile (100 ml). The mixture was heated at reflux for 14 h (the reaction was monitored by TLC). The mixture was concentrated in vacuo and the residue was diluted with water and the pH was to 7.5 using sodium bicarbonate solution. The mixture was extracted with EtOAc; the combined organics were dried over sodium sulfate, filtered and concentrated under reduced pressure. The residue was purified by flash column chromatography using 8% ethyl acetate in n-hexane and silica gel (230-400 mesh) to afford methyl 3-methylimidazo[1,2-a]pyridine-2-carboxylate (2.0 g, 25.1%) as a pale yellow solid. 1H NMR: 200 MHz, CDCl3: δ 7.95 (d, 1H), 7.7 (d, 1H), 7.25 (t, 1H), 6.8 (t, 1H), 4.0 (s, 3H), 2.8 (s, 3H). MS: [M+H]+: m/z=191.1.
Quantity
6.5 g
Type
reactant
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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